molecular formula C17H20N2O2 B6640226 1-[(1-Hydroxycyclobutyl)methyl]-3-(naphthalen-1-ylmethyl)urea

1-[(1-Hydroxycyclobutyl)methyl]-3-(naphthalen-1-ylmethyl)urea

Cat. No. B6640226
M. Wt: 284.35 g/mol
InChI Key: BTDZGLRBPWBXJK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[(1-Hydroxycyclobutyl)methyl]-3-(naphthalen-1-ylmethyl)urea, also known as HCMNU, is a synthetic compound that has been extensively studied for its potential use in cancer treatment. HCMNU belongs to the class of compounds known as alkylating agents, which are used to treat various types of cancer by interfering with the DNA of cancer cells.

Mechanism of Action

1-[(1-Hydroxycyclobutyl)methyl]-3-(naphthalen-1-ylmethyl)urea works by forming covalent bonds with DNA, which leads to the formation of cross-links between DNA strands. This cross-linking interferes with the normal replication and transcription of DNA, which ultimately leads to the death of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to inhibit the activity of various enzymes involved in DNA replication and repair.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(1-Hydroxycyclobutyl)methyl]-3-(naphthalen-1-ylmethyl)urea is its broad spectrum of activity against different types of cancer. Additionally, this compound has been shown to be effective against cancer cells that are resistant to other types of chemotherapy. However, this compound also has some limitations. It can cause damage to normal cells in addition to cancer cells, which can lead to unwanted side effects. Additionally, this compound can be difficult to administer due to its low solubility in water.

Future Directions

There are a number of potential future directions for research on 1-[(1-Hydroxycyclobutyl)methyl]-3-(naphthalen-1-ylmethyl)urea. One area of interest is the development of new formulations of this compound that are more soluble in water, which would make it easier to administer. Additionally, researchers are interested in exploring the use of this compound in combination with other chemotherapy drugs, which may enhance its effectiveness. Finally, there is ongoing research into the potential use of this compound in other areas, such as the treatment of viral infections.

Synthesis Methods

1-[(1-Hydroxycyclobutyl)methyl]-3-(naphthalen-1-ylmethyl)urea can be synthesized through a multi-step process that involves the reaction of cyclobutanone with hydroxylamine to form 1-hydroxycyclobutanone. This intermediate is then reacted with naphthalen-1-ylmethanamine to form the final product, this compound.

Scientific Research Applications

1-[(1-Hydroxycyclobutyl)methyl]-3-(naphthalen-1-ylmethyl)urea has been extensively studied for its potential use in cancer treatment. It has been shown to be effective against a wide range of cancer types, including breast, lung, and colon cancer. This compound works by interfering with the DNA of cancer cells, which prevents them from dividing and growing.

properties

IUPAC Name

1-[(1-hydroxycyclobutyl)methyl]-3-(naphthalen-1-ylmethyl)urea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H20N2O2/c20-16(19-12-17(21)9-4-10-17)18-11-14-7-3-6-13-5-1-2-8-15(13)14/h1-3,5-8,21H,4,9-12H2,(H2,18,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BTDZGLRBPWBXJK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(C1)(CNC(=O)NCC2=CC=CC3=CC=CC=C32)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H20N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

284.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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